Cas no 2229137-28-2 (2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2229137-28-2
• MF: C₁₀H₈F₆O₂
• MW: 274.159744262695
• CID: 6082943
• PubChem ID: 165979691
• Update Time: 2025-06-20

2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-ol
• EN300-1969479
• 2,2,2-trifluoro-1-[4-methoxy-3-(trifluoromethyl)phenyl]ethan-1-ol
• 2229137-28-2

• Inchi： 1S/C10H8F6O2/c1-18-7-3-2-5(8(17)10(14,15)16)4-6(7)9(11,12)13/h2-4,8,17H,1H3
• InChI Key： DNTFRQRWWYJFKB-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C(F)(F)F)C=1)OC)O)(F)F

Computed Properties

• Exact Mass: 274.04284847g/mol
• Monoisotopic Mass: 274.04284847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-ol

Introduction to 2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-ol (CAS No. 2229137-28-2)

2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-ol, identified by the CAS number 2229137-28-2, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer distinct physicochemical characteristics such as increased lipophilicity, metabolic stability, and improved binding affinity to biological targets. The structural motif of this molecule, featuring a trifluoromethyl group and a methoxy substituent on a phenyl ring, combined with an ethanol side chain, makes it a promising candidate for further exploration in drug discovery and material science applications.

The synthesis of 2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-ol involves sophisticated organic transformations that highlight the versatility of modern fluorination techniques. The introduction of fluorine atoms at specific positions in the molecule is critical for modulating its biological activity. Recent advances in catalytic fluorination have enabled more efficient and selective introduction of fluorine moieties, reducing the reliance on hazardous reagents and improving overall synthetic yields. This compound exemplifies the growing importance of fluorinated compounds in medicinal chemistry, where their ability to fine-tune pharmacokinetic properties is highly valued.

In the context of pharmaceutical development, CAS No. 2229137-28-2 has been studied for its potential as an intermediate in the synthesis of bioactive molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (trifluoromethyl) groups on the aromatic ring creates a delicate balance that can influence receptor binding interactions. Such structural features are often exploited to enhance drug efficacy and selectivity. For instance, fluorinated aromatic compounds have shown promise in the development of kinase inhibitors, where their ability to improve solubility and binding affinity is particularly advantageous.

Recent research has also explored the role of trifluoromethyl groups in modulating metabolic stability. Compounds containing this moiety often exhibit greater resistance to enzymatic degradation, leading to prolonged half-lives and improved therapeutic windows. This characteristic is particularly relevant in the design of long-acting drugs that require less frequent dosing. The ethanol side chain in 2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-ol further contributes to its versatility, allowing for modifications such as acylation or esterification to tailor its pharmacological profile.

The methoxy group in this compound not only influences electronic properties but also serves as a handle for further functionalization. Methoxylated aromatic compounds are known for their diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. The combination of these substituents in CAS No. 2229137-28-2 suggests potential applications in multiple therapeutic areas. For example, derivatives of this molecule could be investigated for their anti-cancer properties, leveraging the known ability of fluorinated aromatics to disrupt key signaling pathways involved in tumor growth.

From an agrochemical perspective, fluorinated phenols like 2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-ol may find utility as intermediates in the synthesis of pesticides or herbicides. The enhanced lipophilicity conferred by fluorine atoms can improve the penetration of these compounds into plant tissues or microbial cells, enhancing their efficacy. Additionally, the metabolic stability provided by fluorination can reduce environmental persistence, aligning with growing demands for sustainable agricultural practices.

The exploration of novel synthetic routes for CAS No. 2229137-28-2 continues to be an active area of investigation. Researchers are increasingly employing flow chemistry and microwave-assisted synthesis to streamline production processes while maintaining high purity standards. These modern methodologies not only improve efficiency but also reduce waste generation, making them more environmentally friendly. Furthermore, computational modeling techniques are being used to predict the biological activity of fluorinated derivatives before experimental synthesis is undertaken, significantly reducing time-to-market for new compounds.

The future prospects for 2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-ol are bright given its structural features and potential applications. As our understanding of fluorine chemistry evolves， so too does our ability to harness its unique properties for beneficial purposes。 Whether in pharmaceuticals or agrochemicals， compounds like this continue to push the boundaries of what is possible， offering new hope for addressing complex challenges in medicine and agriculture.